Cas no 1189-09-9 (Methyl geranate)

• Product Name: Methyl geranate
• CAS No: 1189-09-9
• MF: C₁₁O₂
• MW: 164.116502761841
• CID: 83474
• Update Time: 2025-06-30

Methyl geranate Chemical and Physical Properties

Names and Identifiers

• Methyl geranate
• Methyl (2E)-3,7-dimethyl-2,6-octadienoate
• (2E)-Methyl 3,7-Dimethylocta-2,6-dienoate
• (E)-3,7-dimethyl-2,6-octadienoic acid methyl ester
• E-Methylgeranate
• GERANIC ACID METHYL ESTER
• Geraniumsaeure-methylester
• methyl (2E)-3,7-dimethylocta-2,6-dienoate
• methyl (E)-geraniate
• Methyl 3,7-Dimethyl-2,6-octadienoate
• methyl 3,7-dimethyl-2E,6-octanedienoate
• METHYL GERANIAT
• Methyl geraniate
• Methyl geranoate
• Methyl trans-geranate
• methyl(e)-3,7
• methyl-E-geranate
• trans-geranic acid methyl ester

• MDL： MFCD00036571
• Inchi： 1S/C11O2/c1-9(2)6-5-7-10(3)8-11(12)13-4
• InChI Key： HUHACEDCXHPCCP-UHFFFAOYSA-N
• SMILES： [C]OC(/[C]=C(/[C][C]/[C]=C(\[C])/[C])\[C])=O |^1:0,3,7,9,10,11,^4:5,6|

Computed Properties

• Exact Mass: 182.13100
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.925
• Boiling Point: 70°C/4mm
• Flash Point: 70°C/4mm
• Refractive Index: 1.4690
• PSA: 26.30000
• LogP: 2.85210
• Solubility: Not determined

Methyl geranate Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on Methyl geranate

Methyl Geranate: A Comprehensive Overview

Methyl Geranate, also known by its CAS number 1189-09-9, is a versatile and aromatic compound that has garnered significant attention in various industries due to its unique properties and applications. This compound, which belongs to the class of esters, is derived from geraniol, a naturally occurring monoterpene alcohol found in many essential oils. The name Methyl Geranate reflects its structure, where a methyl group is attached to the geraniyl ester moiety. This compound is widely used in the fragrance, cosmetic, and food industries due to its pleasant floral scent and stability.

The chemical structure of Methyl Geranate is characterized by a long carbon chain with a methyl ester group at one end and a cyclic monoterpene structure at the other. This structure contributes to its solubility in organic solvents and its ability to retain fragrance over extended periods. Recent studies have explored the potential of Methyl Geranate in enhancing the sensory properties of food products while maintaining their shelf life. For instance, researchers have demonstrated that Methyl Geranate can be used as a natural alternative to synthetic fragrances in beverages and confectioneries, providing a more authentic taste experience.

In the cosmetics industry, Methyl Geranate is valued for its ability to act as a fixative in perfumes and lotions. Its low volatility ensures that fragrances remain intact even after prolonged exposure to environmental factors such as heat and light. Moreover, recent advancements in nanotechnology have enabled the encapsulation of Methyl Geranate within lipid nanoparticles, which not only enhances its stability but also improves its delivery efficiency in skincare products. This innovation has opened new avenues for its use in anti-aging creams and sunscreens.

The synthesis of Methyl Geranate typically involves the esterification of geraniol with methanol in the presence of an acid catalyst. However, recent research has focused on developing more sustainable methods for its production. For example, enzymatic catalysis using lipases has been explored as an eco-friendly alternative to traditional chemical synthesis. This approach not only reduces the environmental footprint but also enhances the purity of the final product.

Beyond its industrial applications, Methyl Geranate has also been studied for its potential health benefits. Preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties, making it a candidate for use in pharmaceutical formulations. Additionally, investigations into its interaction with human skin receptors have revealed that it can modulate sensory perceptions, offering new possibilities in personal care products designed for specific consumer demographics.

In terms of safety and regulatory considerations, Methyl Geranate is generally recognized as safe (GRAS) by regulatory bodies such as the FDA when used within specified limits. However, ongoing research continues to assess its long-term effects on human health and the environment. Recent studies have emphasized the importance of biodegradability in chemical compounds like Methyl Geranate, particularly as consumer demand for sustainable products increases.

The future of Methyl Geranate looks promising as advancements in biotechnology and materials science unlock new applications. For instance, researchers are exploring its use as a precursor for bio-based polymers and surfactants, which could revolutionize industries ranging from packaging to household cleaning products. Furthermore, collaborations between academic institutions and industry leaders are driving innovation in scalable production methods that ensure cost-effectiveness while maintaining high standards of quality.

In conclusion, Methyl Geranate, with its CAS number 1189-09-9, stands out as a multifaceted compound with diverse applications across various sectors. Its aromatic properties, coupled with advancements in synthesis and application techniques, continue to position it as a key ingredient in modern product formulations. As research progresses, we can expect even more innovative uses for this compound that align with evolving consumer preferences and environmental sustainability goals.